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Abstract
This technical guide provides a summary of the known chemical properties of tert-butyl
allyl(prop-2-yn-1-yl)carbamate. Due to the limited availability of public-domain experimental

data, this document primarily presents computed properties and information from commercial

suppliers. Detailed experimental protocols for its synthesis and purification, comprehensive

spectroscopic data, and its role in biological pathways are not extensively documented in

readily accessible scientific literature. This guide serves as a foundational resource, compiling

the available information and identifying areas where further experimental characterization is

required.

Chemical Properties
tert-Butyl allyl(prop-2-yn-1-yl)carbamate is a carbamate derivative featuring both an allyl and

a propargyl group. These functional groups make it a potentially versatile building block in

organic synthesis, particularly in the construction of complex nitrogen-containing molecules.

The tert-butoxycarbonyl (Boc) protecting group offers stability under various conditions and can

be readily removed, facilitating subsequent synthetic transformations.
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A summary of the available quantitative data for tert-butyl allyl(prop-2-yn-1-yl)carbamate is

presented in Table 1. It is important to note that a significant portion of this data is predicted

and has not been experimentally verified in published literature.

Property Value Source

Molecular Formula C₁₁H₁₇NO₂ PubChem[1]

Molecular Weight 195.26 g/mol PubChem[1]

CAS Number 147528-20-9 PubChem[1]

Predicted Boiling Point 245.2 ± 29.0 °C MySkinRecipes

Predicted Density 0.977 ± 0.06 g/cm³ MySkinRecipes

Purity 95% - 97% Commercial Suppliers[2]

XLogP3-AA (Predicted) 1.9 PubChem[1]

Note: Experimental data for melting point, boiling point, and solubility in various solvents are

not currently available in the searched scientific literature.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of tert-butyl
allyl(prop-2-yn-1-yl)carbamate are not explicitly described in the available literature. However,

a synthesis for a structurally related, more complex molecule, tert-butyl N-{2-[bis(prop-2-yn-1-

yl)amino]phenyl}carbamate, has been reported and may offer insights into potential synthetic

strategies.[3]

A plausible synthetic approach, based on general organic chemistry principles, is outlined

below. This represents a hypothetical workflow and would require experimental validation and

optimization.

Postulated Synthetic Workflow
The synthesis of tert-butyl allyl(prop-2-yn-1-yl)carbamate could likely be achieved through

the N-alkylation of a suitable precursor. A potential logical workflow is depicted below.
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Caption: Postulated synthetic workflow for tert-butyl allyl(prop-2-yn-1-yl)carbamate.

Spectroscopic Data
Authenticated spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for tert-butyl
allyl(prop-2-yn-1-yl)carbamate are not available in the public domain. Characterization of this

compound would be essential for any research or development activities.

Biological Activity and Signaling Pathways
There is currently no information available in the scientific literature regarding the biological

activity of tert-butyl allyl(prop-2-yn-1-yl)carbamate or its involvement in any signaling

pathways. Its structural motifs, the allyl and propargyl groups, are present in various biologically

active compounds, suggesting that this molecule could be a valuable intermediate for the

synthesis of novel therapeutic agents. However, without experimental data, any discussion of

its biological role would be purely speculative.
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Safety, Handling, and Storage
Specific safety data sheets (SDS) for tert-butyl allyl(prop-2-yn-1-yl)carbamate are not widely

available. As with any chemical, it should be handled with appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted

in a well-ventilated fume hood. Storage conditions should be in a cool, dry, and well-ventilated

area, away from incompatible materials.

Conclusion
tert-Butyl allyl(prop-2-yn-1-yl)carbamate is a chemical compound with potential applications

in organic synthesis. However, a comprehensive understanding of its chemical and physical

properties is hampered by the lack of published experimental data. The information presented

in this guide is based on predicted values and data from commercial sources. Further research

is necessary to fully characterize this compound, including the development and publication of

detailed synthetic and purification protocols, acquisition of complete spectroscopic data, and

investigation into its potential biological activities. This would be crucial for its effective

utilization by the scientific and drug development communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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